molecular formula C7H12NNaO2 B1149743 4-Piperidineacetic acid, sodiuM salt CAS No. 177702-20-4

4-Piperidineacetic acid, sodiuM salt

Cat. No.: B1149743
CAS No.: 177702-20-4
M. Wt: 165.16545
Attention: For research use only. Not for human or veterinary use.
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Description

4-Piperidineacetic acid, sodium salt (CAS 51052-78-9) is a sodium salt derivative of 4-piperidineacetic acid (C₇H₁₃NO₂), a piperidine-substituted acetic acid. The parent compound has a molecular weight of 143.186 g/mol and is characterized by a piperidine ring linked to an acetic acid moiety . The sodium salt form enhances solubility in aqueous environments, making it advantageous for pharmaceutical and biochemical applications. It has been studied extensively as a precursor in synthesizing bioactive molecules, including soluble epoxide hydrolase (sEH) inhibitors and γ-aminobutyric acid (GABA) analogues .

Properties

CAS No.

177702-20-4

Molecular Formula

C7H12NNaO2

Molecular Weight

165.16545

Synonyms

4-Piperidineacetic acid, sodiuM salt

Origin of Product

United States

Comparison with Similar Compounds

Sodium Salts of Piperidine Derivatives

Sodium 2-[4-(Hydroxymethyl)piperidin-1-yl]acetate

  • Structure : Features a hydroxymethyl group on the piperidine ring, replacing the hydrogen in 4-piperidineacetic acid.
  • Applications : Primarily used as a building block in medicinal chemistry.

Piperacillin Sodium

  • Structure : A penicillin-class antibiotic with a piperazine moiety, distinct from the piperidine core.
  • Comparison : While both are sodium salts, piperacillin’s β-lactam structure confers antibacterial activity, unlike 4-piperidineacetic acid’s role in sEH inhibition. Analytical methods (e.g., HPLC) for sodium salt purity and stability are comparable .

Ester Derivatives

4-Piperidineacetic Acid, Methyl Ester Hydrochloride

  • Structure : Methyl ester of 4-piperidineacetic acid with a hydrochloride counterion.
  • Properties : The esterification reduces water solubility but improves lipid membrane permeability. The hydrochloride salt enhances crystallinity, aiding purification .
  • Applications : Used in drug delivery systems requiring lipophilic carriers.

4-Piperidineacetic Acid, 4-Hydroxy-, 1,1-Dimethylethyl Ester

  • Structure : Tert-butyl ester with a hydroxyl group on the piperidine ring.
  • Properties : The bulky tert-butyl group increases steric hindrance, reducing enzymatic degradation. The hydroxyl group introduces additional hydrogen-bonding sites .
  • Applications : Intermediate in peptide synthesis and protease inhibitors.

Functionalized Derivatives

1-(Ethoxycarbonyl)piperidine-4-carboxylic Acid

  • Structure : Ethoxycarbonyl group replaces the acetic acid moiety.
  • Properties : The ethoxycarbonyl group enhances electrophilicity, making it reactive in coupling reactions. Unlike the sodium salt, this compound is more suited for synthetic organic chemistry .

2-(3-Indolylmethyl)-4-Piperidineacetic Acid Derivatives

  • Structure : Indole-methyl substituent on the piperidine ring.
  • Properties : The indole group enables π-π stacking interactions, improving binding to aromatic residues in enzymes. These derivatives show promise in central nervous system (CNS) drug design .

Bioactive Derivatives

1-Acetyl-5-Ethyl-2-[3-(2-Hydroxyethyl)-1-H-indol-2-yl]-α-Methyl-4-Piperidineacetic Acid Methyl Ester

  • Structure : Complex substituents including acetyl, ethyl, and indole groups.
  • Properties : Exhibits antioxidant activity with free radical scavenging efficacy comparable to natural extracts (e.g., Centella asiatica) .
  • Applications : Explored in nutraceuticals and anti-inflammatory formulations.

Data Tables

Table 1: Structural and Functional Comparison

Compound Molecular Weight Key Functional Groups Solubility Bioactivity Applications
4-Piperidineacetic acid, sodium salt 165.14 (est.) Piperidine, COO⁻Na⁺ High (aqueous) sEH inhibition Pharmaceuticals
Methyl ester hydrochloride 195.65 Piperidine, COOCH₃, HCl Low (organic) CNS drug precursor Drug delivery
Tert-butyl ester (4-hydroxy-) 215.29 Piperidine, COOtBu, OH Moderate Synthetic intermediate Peptide synthesis
Sodium 2-[4-(hydroxymethyl)piperidinyl]acetate 207.19 Piperidine, COO⁻Na⁺, CH₂OH High (aqueous) Unknown Medicinal chemistry

Table 2: Analytical Methods and Purity

Compound Purity Standards Analytical Techniques Key References
4-Piperidineacetic acid, sodium salt >98% (HPLC) LC-MS, NMR GLPBIO
Piperacillin Sodium ≥863 µg/mg (HPLC) HPLC, TLC Pharmaceutical
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid >95% (NMR) NMR, IR Synthetic protocols

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